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Compound of Interest

Compound Name: 1-Naphthyl PP1

Cat. No.: B1663660 Get Quote

Essential Safety and Handling Guide for 1-Naphthyl
PP1
This guide provides immediate, essential safety, operational, and disposal protocols for

researchers, scientists, and drug development professionals handling 1-Naphthyl PP1. These

procedures are designed to ensure a safe laboratory environment and minimize exposure risk.

Disclaimer: This information is for research use only and is not intended for therapeutic or

diagnostic use.[1] A complete Safety Data Sheet (SDS) for 1-Naphthyl PP1 is not readily

available. The following guidelines are based on information from chemical suppliers and

general best practices for handling potent kinase inhibitors.

Hazard Identification and Personal Protective Equipment
(PPE)
1-Naphthyl PP1 is a potent and selective Src family kinase inhibitor.[1][2][3][4][5] As with many

kinase inhibitors, it should be handled with care to avoid potential biological effects from

accidental exposure. While specific hazards are not fully documented, similar compounds can

be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.

Therefore, a comprehensive approach to personal protection is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Eye Protection
Safety goggles with side-

shields

Must be worn at all times in the

laboratory.[6]

Hand Protection Chemical-resistant gloves

Two pairs of chemotherapy-

rated gloves are

recommended, especially

when handling stock solutions.

[6][7]

Body Protection
Impervious laboratory coat or

gown

Should be resistant to

chemical permeation.[6][7]

Respiratory Protection Suitable respirator (e.g., N95)

Recommended when handling

the compound as a powder

outside of a certified chemical

fume hood or biological safety

cabinet to avoid aerosol

inhalation.[6]

Note: All disposable PPE should not be reused. Reusable PPE must be properly

decontaminated after each use.[7]

Operational Plan: Step-by-Step Handling Protocol
Don Personal Protective Equipment (PPE): Before entering the designated handling area,

put on all required PPE as specified in the table above. This includes inner and outer gloves,

a lab coat, and eye protection. A respirator should be used if handling the powder outside of

a containment system.

Prepare the Workspace: All handling of 1-Naphthyl PP1, especially weighing the solid

compound and preparing stock solutions, should be conducted in a certified chemical fume

hood or a Class II Biosafety Cabinet (BSC) to minimize inhalation exposure.[6] The work

surface should be covered with absorbent, plastic-backed paper.

Weighing the Compound: Use a dedicated, calibrated analytical balance inside the fume

hood or BSC. Handle the container with care to avoid creating dust. If any material is spilled,
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decontaminate the area immediately (see Decontamination section).

Preparing Solutions: 1-Naphthyl PP1 is soluble in DMSO.[1][3] When dissolving the

compound, add the solvent slowly to the solid to avoid splashing. Gentle heating and/or

sonication can be used to aid dissolution.[6] Clearly label all solutions with the compound

name, concentration, date, and your initials. It is recommended to prepare and use solutions

on the same day if possible.[1]

Quantitative Data Summary
Property Value Source

Molecular Weight 317.39 g/mol

Purity >98% or >99% [1]

Solubility Soluble in DMSO [1][3]

Storage (Solid) Store at +4°C or -20°C [3]

Storage (Solutions)

Store at -20°C for up to one

month or -80°C for up to one

year.

[1][3]

IC₅₀ Values:

Target IC₅₀

v-Src 1.0 µM

c-Fyn 0.6 µM

c-Abl 0.6 µM

CDK2 18 µM

CAMK II 22 µM

(Source:[2][3][4][5])
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All waste materials contaminated with 1-Naphthyl PP1, including disposable PPE, pipette tips,

and empty vials, should be considered hazardous chemical waste.

Segregation: Collect all contaminated solid and liquid waste in separate, clearly labeled,

sealed containers.

Labeling: Label waste containers with "Hazardous Chemical Waste," the name of the

chemical ("1-Naphthyl PP1"), and the primary hazard (e.g., "Toxic").

Storage: Store waste containers in a designated, secure area away from incompatible

materials.

Disposal: Arrange for disposal through your institution's environmental health and safety

(EHS) office, following all local, state, and federal regulations.
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Workflow for Handling 1-Naphthyl PP1
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8. Dispose via EHS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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